Cas no 2413900-21-5 (2-(2-Methylmorpholin-2-yl)ethanol;hydrochloride)

• Product Name: 2-(2-Methylmorpholin-2-yl)ethanol;hydrochloride
• CAS No: 2413900-21-5
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• CID: 5986096
• PubChem ID: 146050125
• Update Time: 2025-10-11

2-(2-Methylmorpholin-2-yl)ethanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methylmorpholin-2-yl)ethanol;hydrochloride
• EN300-7431520
• 2413900-21-5
• 2-(2-methylmorpholin-2-yl)ethan-1-ol hydrochloride

• Inchi： 1S/C7H15NO2.ClH/c1-7(2-4-9)6-8-3-5-10-7;/h8-9H,2-6H2,1H3;1H
• InChI Key： FGVVIKUEEQTDMS-UHFFFAOYSA-N
• SMILES： Cl.O1CCNCC1(C)CCO

Computed Properties

• Exact Mass: 181.0869564g/mol
• Monoisotopic Mass: 181.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-(2-Methylmorpholin-2-yl)ethanol;hydrochloride

Research Brief on 2-(2-Methylmorpholin-2-yl)ethanol;hydrochloride (CAS: 2413900-21-5): Recent Advances and Applications

The compound 2-(2-Methylmorpholin-2-yl)ethanol;hydrochloride (CAS: 2413900-21-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its morpholine-based structure, has shown promising potential in various therapeutic applications, particularly in the development of novel drug candidates. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a valuable scaffold for medicinal chemistry.

One of the key areas of interest is the compound's role as a building block in the synthesis of small-molecule inhibitors. Researchers have demonstrated its utility in the design of kinase inhibitors, which are critical for targeting signaling pathways involved in cancer and inflammatory diseases. The hydrochloride salt form enhances the compound's solubility and bioavailability, making it a preferred choice for preclinical studies. Recent publications have highlighted its use in optimizing lead compounds with improved pharmacokinetic profiles.

In addition to its pharmacological applications, 2-(2-Methylmorpholin-2-yl)ethanol;hydrochloride has been investigated for its potential in drug delivery systems. Its structural features allow for facile modification, enabling the development of prodrugs and targeted delivery vehicles. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful conjugation of this compound with nanoparticles to enhance tissue-specific delivery of anticancer agents. This approach has shown reduced off-target effects and improved therapeutic efficacy in animal models.

The safety and toxicity profile of 2-(2-Methylmorpholin-2-yl)ethanol;hydrochloride have also been a focus of recent research. Preliminary toxicological studies indicate that the compound exhibits low acute toxicity, with favorable margins of safety in rodent models. However, further investigations are warranted to assess long-term effects and potential interactions with other drugs. These findings underscore the importance of continued research to fully elucidate the compound's therapeutic potential and limitations.

Looking ahead, the versatility of 2-(2-Methylmorpholin-2-yl)ethanol;hydrochloride suggests broad applicability across multiple therapeutic areas. Ongoing studies are exploring its use in neurodegenerative diseases, infectious diseases, and metabolic disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As the body of evidence grows, this compound is poised to become a cornerstone in the development of next-generation therapeutics.